Cas no 305372-94-5 (N-(2,4-dimethylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• CAS No: 305372-94-5
• MF: C₁₉H₁₇F₃N₂O₂S
• MW: 394.410693883896
• CID: 6407620
• PubChem ID: 2872683
• Update Time: 2025-07-08

N-(2,4-dimethylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• N-(2,4-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• IDI1_021532
• SR-01000500001-1
• AKOS016318927
• Z56843044
• ChemDiv3_003622
• SR-01000500001
• F1065-0396
• AKOS000569078
• BRD-A04881396-001-01-6
• HMS1483E14
• 305372-94-5
• N-(2,4-dimethylphenyl)-2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• 2H-1,4-Benzothiazine-2-acetamide, N-(2,4-dimethylphenyl)-3,4-dihydro-3-oxo-6-(trifluoromethyl)-

• Inchi： 1S/C19H17F3N2O2S/c1-10-3-5-13(11(2)7-10)23-17(25)9-16-18(26)24-14-8-12(19(20,21)22)4-6-15(14)27-16/h3-8,16H,9H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： ORNOAOYHVNRDKI-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NC1=CC=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 394.09628345g/mol
• Monoisotopic Mass: 394.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 567.9±50.0 °C(Predicted)
• pka: 11.80±0.40(Predicted)

Additional information on N-(2,4-dimethylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide

N-(2,4-Dimethylphenyl)-2-3-Oxo-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzothiazin-2-Ylacetamide: A Comprehensive Overview

The compound with CAS No 305372-94-5, known as N-(2,4-dimethylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazin derivatives, which have garnered considerable attention due to their unique structural features and versatile applications.

The molecular structure of this compound is characterized by a benzothiazine ring system, which serves as the core framework. The benzothiazine moiety is further substituted with a trifluoromethyl group at the 6-position and an oxo group at the 3-position. Additionally, the molecule features an N-(2,4-dimethylphenyl)acetamide substituent attached to the benzothiazine ring via a methylene group. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazin derivatives in drug discovery and development. The presence of electron-withdrawing groups such as the trifluoromethyl group enhances the molecule's stability and bioavailability. Furthermore, the oxo group at the 3-position introduces a ketone functionality, which can participate in various chemical reactions and interactions within biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazine core. This is followed by functionalization with the desired substituents through methods such as nucleophilic substitution or acylation. The introduction of the N-(2,4-dimethylphenyl)acetamide group requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Research has demonstrated that benzothiazin derivatives can exhibit anti-inflammatory, antioxidant, and anticancer activities. The trifluoromethyl substituent enhances lipophilicity, which is crucial for drug absorption and distribution within the body.

Moreover, the N-(2,4-dimethylphenyl)acetamide group contributes to the molecule's solubility and bioavailability. This makes it an attractive candidate for further investigation in preclinical studies aimed at developing novel therapeutic agents.

In conclusion, N-(2,4-dimethylphenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-Ylacetamide represents a significant advancement in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for exploring new drug candidates and materials with tailored properties.